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Compound of Interest

Compound Name: 2,3,6-Trichloroquinoxaline

Cat. No.: B1330414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2,3,6-
Trichloroquinoxaline (CAS No. 2958-87-4). The information presented herein is intended to

support researchers, scientists, and drug development professionals in the safe handling,

storage, and disposal of this compound. This document collates available safety data, outlines

standardized experimental protocols for toxicological assessment, and provides a clear

workflow for managing accidental spills.

Core Chemical and Physical Properties
A foundational aspect of laboratory safety is a thorough understanding of a compound's

physical and chemical characteristics. The following table summarizes the key properties of

2,3,6-Trichloroquinoxaline.
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Property Value Source

CAS Number 2958-87-4 U.S. EPA[1]

Molecular Formula C₈H₃Cl₃N₂ U.S. EPA[1]

Molecular Weight 233.48 g/mol U.S. EPA[1]

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Flash Point Not applicable Cole-Parmer[2]

Autoignition Temperature Not applicable Cole-Parmer[2]

Solubility Data not available

Toxicological Data and Hazard Classification
While specific quantitative toxicological data such as LD50 or LC50 values for 2,3,6-
Trichloroquinoxaline are not readily available in the public domain, the available Material

Safety Data Sheets (MSDS) provide hazard classifications based on the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). These classifications are

summarized in the table below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral No data available
Harmful if swallowed

(presumed)

Skin Corrosion/Irritation No data available
Causes skin irritation

(presumed)

Serious Eye Damage/Irritation No data available
Causes serious eye irritation

(presumed)

Specific Target Organ Toxicity

(Single Exposure)
No data available

May cause respiratory irritation

(presumed)
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Note: Hazard statements are presumed based on the general profile of halogenated

quinoxalines and related compounds, as specific studies on 2,3,6-trichloroquinoxaline are not

cited in the available safety data sheets.

Experimental Protocols for Toxicological
Assessment
To determine the quantitative toxicological parameters for a compound like 2,3,6-
Trichloroquinoxaline, standardized experimental protocols are employed. The following are

summaries of the relevant Organisation for Economic Co-operation and Development (OECD)

guidelines for the assessment of acute toxicity and irritation.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)
This method is designed to classify a substance into a toxicity category based on a stepwise

procedure with a minimal number of animals.[1][3]

Methodology:

Animal Selection: Healthy, young adult rodents (typically rats), nulliparous and non-pregnant

females are used.[3] Animals are acclimatized to laboratory conditions for at least five days

prior to the test.[3]

Dose Administration: The test substance is administered orally in a single dose via gavage.

The volume administered should generally not exceed 1 mL/100g of body weight for

aqueous solutions.[3]

Stepwise Dosing: The test is conducted in a stepwise manner, typically starting with a dose

of 2000 mg/kg. If mortality is observed, the test is repeated at a lower dose level (e.g., 300

mg/kg). If no mortality occurs at the initial dose, a limit test with three additional animals at

the same dose is performed.

Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes

in body weight for at least 14 days.[1] Key observations include changes in skin, fur, eyes,
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mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and

somatomotor activity.

Pathology: At the end of the observation period, all animals are subjected to a gross

necropsy.

Acute Dermal Irritation/Corrosion - OECD Guideline 404
This guideline provides a procedure for assessing the potential of a substance to cause skin

irritation or corrosion.[4][5][6][7]

Methodology:

Animal Selection: The albino rabbit is the preferred species for this test.[7]

Test Substance Application: A small area of the animal's skin (approximately 6 cm²) is

shaved. The test substance is applied to this area under a gauze patch, which is held in

place with a semi-occlusive dressing for a 4-hour exposure period.[7]

Observation: After the exposure period, the patch is removed, and the skin is examined for

signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch

removal.[8]

Scoring: The severity of the skin reactions is scored using a standardized grading system.

The reversibility of the observed effects is also assessed over a period of 14 days.[8]

Acute Eye Irritation/Corrosion - OECD Guideline 405
This test evaluates the potential of a substance to cause eye irritation or corrosion.[9][10][11]

[12][13]

Methodology:

Animal Selection: The albino rabbit is the recommended test species.[11]

Test Substance Instillation: A single dose of the test substance is instilled into the

conjunctival sac of one eye of the animal.[10] The other eye remains untreated and serves

as a control.[10]
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Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation.[11] The

degree of eye irritation is evaluated by scoring lesions of the cornea, iris, and conjunctiva.

[10]

Reversibility Assessment: The duration of the observation period should be sufficient to fully

evaluate the reversibility of the observed effects, typically up to 21 days.[13]

Accidental Release Measures: Spill Cleanup
Workflow
In the event of a spill of 2,3,6-Trichloroquinoxaline, a prompt and systematic response is

crucial to mitigate potential hazards. The following workflow outlines the recommended

procedure.
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Immediate Actions

Spill Containment

Cleanup & Decontamination

Waste Disposal

Post-Cleanup

Alert Personnel & Evacuate Area

Assess Spill Severity

Don Appropriate PPE

Ensure Adequate Ventilation

Contain Spill with Inert Absorbent

Collect Absorbed Material

Remove Ignition Sources

Decontaminate Spill Area

Wash Area with Soap & Water

Package Waste in Labeled Container

Dispose as Hazardous Waste

Restock Spill Kit

Report Incident

Click to download full resolution via product page

Workflow for handling a spill of 2,3,6-Trichloroquinoxaline.
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Detailed Spill Cleanup Procedure:
Immediate Actions:

Alert all personnel in the immediate vicinity and evacuate the area if necessary.

Assess the extent of the spill to determine if it can be managed by laboratory personnel or

requires an emergency response team.

Don appropriate Personal Protective Equipment (PPE), including chemical-resistant

gloves (e.g., nitrile), safety goggles with side shields or a face shield, and a lab coat. For

large spills or in poorly ventilated areas, respiratory protection may be necessary.

Spill Containment:

Ensure the area is well-ventilated.

Remove any potential sources of ignition.

Contain the spill by surrounding it with an inert absorbent material such as vermiculite,

sand, or a commercial chemical absorbent.

Cleanup and Decontamination:

Carefully collect the absorbed material using non-sparking tools and place it into a

designated, sealable container for hazardous waste.

Decontaminate the spill area with a suitable solvent, followed by a thorough wash with

soap and water.

Waste Disposal:

Seal and label the hazardous waste container with the chemical name and hazard

information.

Dispose of the waste in accordance with institutional, local, and national regulations for

hazardous chemical waste.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Post-Cleanup:

Restock the spill kit with the necessary supplies.

Report the incident to the appropriate safety officer or department as per institutional

policy.

Conclusion
While specific toxicological data for 2,3,6-Trichloroquinoxaline is limited, the available

information suggests that it should be handled with the care afforded to other halogenated

aromatic compounds. Adherence to standard laboratory safety practices, including the use of

appropriate personal protective equipment and engineering controls, is essential. The

experimental protocols and spill management workflow provided in this guide offer a framework

for the safe handling and use of this compound in a research and development setting. It is

imperative for researchers to consult their institution's specific safety guidelines and to perform

a thorough risk assessment before initiating any work with 2,3,6-Trichloroquinoxaline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]

2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

3. researchgate.net [researchgate.net]

4. Acute Dermal Irritation OECD 404 - Toxicology IND Services [toxicology-ind.com]

5. oecd.org [oecd.org]

6. oecd.org [oecd.org]

7. oecd.org [oecd.org]

8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1330414?utm_src=pdf-body
https://www.benchchem.com/product/b1330414?utm_src=pdf-body
https://www.benchchem.com/product/b1330414?utm_src=pdf-custom-synthesis
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://pim-resources.coleparmer.com/sds/32192.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.oecd.org/en/publications/2002/04/test-no-404-acute-dermal-irritation-corrosion_g1gh2929.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264070622-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

11. oecd.org [oecd.org]

12. oecd.org [oecd.org]

13. nucro-technics.com [nucro-technics.com]

To cite this document: BenchChem. [Navigating the Safety Profile of 2,3,6-
Trichloroquinoxaline: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330414#2-3-6-trichloroquinoxaline-material-safety-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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